![molecular formula C24H20ClN3O5S B266213 7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B266213.png)
7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as CHTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, several studies have suggested that it may act by inhibiting specific enzymes or signaling pathways involved in inflammation and cancer. Singh et al. (2018) reported that this compound inhibited the production of pro-inflammatory cytokines and increased the levels of anti-inflammatory cytokines in animal models. Al-Saikhan et al. (2021) reported that this compound induced apoptosis and cell cycle arrest in breast cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. Singh et al. (2018) reported that this compound reduced the levels of oxidative stress markers and increased the levels of antioxidant enzymes in animal models. Al-Saikhan et al. (2021) reported that this compound decreased the expression of genes involved in cell proliferation and increased the expression of genes involved in apoptosis in breast cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is that it has shown potential as a therapeutic agent in various disease models. Another advantage is that the synthesis method is relatively simple and can be easily scaled up for larger quantities. However, one limitation is that the mechanism of action is not fully understood, which may hinder the development of this compound as a therapeutic agent.
Future Directions
There are several future directions for the research on 7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to investigate the potential of this compound as a therapeutic agent in other disease models, such as neurodegenerative diseases. Another direction is to elucidate the mechanism of action of this compound in order to better understand its therapeutic potential. Additionally, the development of more efficient synthesis methods for this compound may also be a future direction.
In conclusion, this compound is a chemical compound that has potential therapeutic properties and has been investigated in various scientific research studies. The synthesis method is relatively simple, and the compound has shown potential as an anti-inflammatory, analgesic, and anti-cancer agent. However, the mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic potential.
Synthesis Methods
The synthesis of 7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the condensation of 4-hydroxy-3-methoxybenzaldehyde with 5-isobutyl-1,3,4-thiadiazol-2-amine followed by cyclization with 1,3-dicarbonyl compound. The final product is obtained after chlorination and oxidation of the intermediate product. The synthesis method has been reported in several studies, including one by Singh et al. (2018).
Scientific Research Applications
7-Chloro-1-(4-hydroxy-3-methoxyphenyl)-2-(5-isobutyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been investigated for its potential therapeutic properties in various scientific research studies. One study by Singh et al. (2018) reported that this compound exhibited significant anti-inflammatory and analgesic activities in animal models. Another study by Al-Saikhan et al. (2021) reported that this compound showed potential as an anti-cancer agent in breast cancer cell lines.
properties
Molecular Formula |
C24H20ClN3O5S |
---|---|
Molecular Weight |
498 g/mol |
IUPAC Name |
7-chloro-1-(4-hydroxy-3-methoxyphenyl)-2-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C24H20ClN3O5S/c1-11(2)8-18-26-27-24(34-18)28-20(12-4-6-15(29)17(9-12)32-3)19-21(30)14-10-13(25)5-7-16(14)33-22(19)23(28)31/h4-7,9-11,20,29H,8H2,1-3H3 |
InChI Key |
GSDYKSXYGBOZMC-UHFFFAOYSA-N |
SMILES |
CC(C)CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=C(C=C5)O)OC |
Canonical SMILES |
CC(C)CC1=NN=C(S1)N2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC(=C(C=C5)O)OC |
Origin of Product |
United States |
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